2-chloro-N-(cyanomethyl)-N-propylcyclohex-1-ene-1-carboxamide

• IUPAC Name: 2-chloro-N-(cyanomethyl)-N-propylcyclohexene-1-carboxamide
• InChI: InChI=1S/C12H17ClN2O/c1-2-8-15(9-7-14)12(16)10-5-3-4-6-11(10)13/h2-6,8-9H2,1H3
• InChI Key: USNTWUPBIGEHHI-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC#N)C(=O)C1=C(CCCC1)Cl
• Molecular Formula: C12H17ClN2O
• Molecular Weight: 240.73 g/mol

Description

The compound “2-chloro-N,N-bis(cyanomethyl)benzamide” is a chemical with the linear formula C11H8ClN3O and a molecular weight of 233.659. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of a compound can be determined by its linear formula. For example, “2-chloro-N,N-bis(cyanomethyl)benzamide” has the linear formula C11H8ClN3O.

Chemical Reactions Analysis

While specific chemical reactions involving “2-chloro-N-(cyanomethyl)-N-propylcyclohex-1-ene-1-carboxamide” are not available, N-cyanoacetamides are known to be versatile in chemical reactions. They can react with common bidentate reagents to form a variety of heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be inferred from its molecular structure. For instance, “2-chloro-N,N-bis(cyanomethyl)benzamide” has a molecular weight of 233.659.

Future Directions

The future directions in the study of a compound depend on its potential applications. N-cyanoacetamides, for example, have diverse biological activities and are considered one of the most important precursors for heterocyclic synthesis. This suggests potential future directions in the synthesis of novel heterocyclic compounds with biological activity.